2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(4-bromo-3-methylphenyl)acetamide

• IUPAC Name: 2-[4-(2-amino-2-oxoethyl)sulfanyl-5-chloro-6-oxopyridazin-1-yl]-N-(4-bromo-3-methylphenyl)acetamide
• InChI: InChI=1S/C15H14BrClN4O3S/c1-8-4-9(2-3-10(8)16)20-13(23)6-21-15(24)14(17)11(5-19-21)25-7-12(18)22/h2-5H,6-7H2,1H3,(H2,18,22)(H,20,23)
• InChI Key: ZUYCWECIAQBNCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)CN2C(=O)C(=C(C=N2)SCC(=O)N)Cl)Br
• Molecular Formula: C15H14BrClN4O3S
• Molecular Weight: 445.7 g/mol

Description

2-(4-((2-amino-2-oxoethyl)thio)-5-chloro-6-oxopyridazin-1(6H)-yl)-N-(4-bromo-3-methylphenyl)acetamide is a useful research compound. Its molecular formula is C15H14BrClN4O3S and its molecular weight is 445.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

This compound is part of a broader class of substances that includes derivatives with significant antimicrobial properties. For instance, compounds like 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides exhibit substantial antimicrobial activity. These compounds are synthesized through various stages and have been found effective against different microbial species, highlighting their potential in combating infectious diseases (Gul et al., 2017).

Quantum Calculations and Antimicrobial Activity

Another aspect of these compounds includes the application of quantum calculations to predict and evaluate their behavior and efficacy. For example, certain 2-bromo-N-(phenylsulfonyl)acetamide derivatives demonstrated good antimicrobial activity. Quantum calculations using HF/6-31G(d) and DFT B3LYP/6-31G(d) basis sets were used to support the experimental findings, showing a correlation between theoretical predictions and actual antimicrobial effectiveness (Fahim & Ismael, 2019).

Antibacterial Applications

Compounds within this chemical class have also been synthesized specifically for their antibacterial properties. For instance, derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides have been produced and exhibited significant antibacterial activity, indicating their potential use in developing new antibiotics (Ramalingam et al., 2019).

Molecular Conformations and Supramolecular Assembly

The study of molecular conformations and supramolecular assembly of related compounds, like N,2-diarylacetamides, is another research area. These studies reveal insights into the structural properties of these compounds, which are crucial for understanding their interaction mechanisms and potential therapeutic applications (Nayak et al., 2014).